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Compound of Interest

4((2-
Compound Name:
Isopropoxyethoxy)methyl)phenol

Cat. No.: B023825

This guide provides a comprehensive comparison of Bisoprolol EP Impurity M with other known
related substances of Bisoprolol. It is intended for researchers, scientists, and drug
development professionals, offering objective analysis and supporting experimental data to aid
in the identification, control, and characterization of this and other impurities.

Introduction to Bisoprolol and its Impurities

Bisoprolol is a selective beta-1 adrenergic receptor antagonist widely used in the treatment of
cardiovascular diseases such as hypertension, coronary heart disease, and heart failure. As
with any active pharmaceutical ingredient (API), the manufacturing process of Bisoprolol can
lead to the formation of impurities. These impurities, if not properly controlled, can affect the
safety and efficacy of the final drug product. The European Pharmacopoeia (EP) lists several
potential impurities of Bisoprolol, including Impurity M. Understanding the characteristics of
these impurities is crucial for quality control and regulatory compliance.

Characterization of Bisoprolol EP Impurity M

Bisoprolol EP Impurity M, chemically known as 4-[(2-Isopropoxyethoxy)methyl]phenol, is a key
process-related impurity in the synthesis of Bisoprolol.[1][2][3][4] Its formation is associated
with the starting materials and synthetic route employed in the manufacturing of the API.

Table 1: Physicochemical Properties of Bisoprolol EP Impurity M
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Property Value Reference
4-[(2-
IUPAC Name Isopropoxyethoxy)methyllphen  [2][3]
ol
CAS Number 177034-57-0 [2][4]
Molecular Formula C12H1803 [2]14]
Molecular Weight 210.3 g/mol [2][4]

Comparison with Other Bisoprolol Impurities

A thorough understanding of Bisoprolol EP Impurity M involves comparing its properties and

analytical behavior with other relevant impurities listed in the European Pharmacopoeia.

Table 2: Comparison of Key Bisoprolol Impurities

Impurity Name

Molecular Formula

Molecular Weight (

Common Analytical

g/mol ) Techniques
Bisoprolol EP Impurity
A C13H21NOs3 239.31 HPLC, LC-MS/MS[5]
Bisoprolol EP Impurity
£ C18H29NOs 307.43 HPLC, LC-MS/MS
Bisoprolol EP Impurity HPLC, LC-MS/MS|6]
C19H33NOs 355.47
G [7]
Bisoprolol EP Impurity
K C18H29NOs 339.43 HPLC, LC-MS/MS
Bisoprolol EP Impurity HPLC, tH NMR, Mass
Ci12H1803 210.3
M Spectrometry, IR[1][8]
Bisoprolol EP Impurity
9 Ci16H27NO4 297.39 HPLC, LC-MS/MS
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Experimental Protocols
Synthesis of Bisoprolol EP Impurity M

A reported synthesis of Bisoprolol EP Impurity M involves the reaction of 4-hydroxybenzyl
alcohol with 2-isopropoxyethanol in the presence of an acid catalyst.[1]

Materials:

e 4-hydroxybenzyl alcohol

e 2-isopropoxyethanol

 Sulfuric acid-absorbed activated silica
» Round-bottom flask

* Ice bath

e Stirrer

« Filtration apparatus (Buchner funnel)

Solvents for purification (e.g., n-hexane, ethyl acetate)

Procedure:

Cool 2-isopropoxyethanol in a round-bottom flask using an ice bath and stir for 5 minutes.
e Add sulfuric acid-absorbed activated silica (1.0 eq) to the flask.

e Add 4-hydroxybenzyl alcohol (1.0 eq) to the reaction mixture.

 Stir the mixture for 5 minutes in the ice bath.

» Remove the cooling and allow the reaction to proceed at room temperature for 5-6 hours.

o Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a mobile phase
of n-hexane/ethyl acetate.
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e Upon completion, filter the reaction mixture through a Buchner funnel to remove the silica.

e The resulting filtrate contains Bisoprolol EP Impurity M, which can be further purified by
column chromatography.[1]

Analytical Characterization

The structural confirmation and purity assessment of Bisoprolol EP Impurity M are typically
performed using a combination of spectroscopic and chromatographic techniques.

1. High-Performance Liquid Chromatography (HPLC)

o Objective: To determine the purity of the synthesized impurity and to separate it from
Bisoprolol and other related substances.

o Method: A validated stability-indicating RP-HPLC method is often employed.[9][10][11]

o Column: C18 column (e.g., Zorbax SB C18, 150 x 4.6 mm, 3.5 um).[9]

[¢]

Mobile Phase: A gradient elution using a mixture of an acidic buffer (e.g., 0.2% v/v
perchloric acid in water) and an organic modifier (e.g., acetonitrile).[9]

[¢]

Flow Rate: Typically around 1.2 mL/min.[9]

[e]

Detection: UV detection at an appropriate wavelength.

o

Column Temperature: Maintained at a constant temperature, for example, 20°C.[9]
2. Mass Spectrometry (MS)
o Objective: To confirm the molecular weight of the impurity.

» Method: The synthesized compound is introduced into a mass spectrometer (e.g., via LC-
MS). The resulting mass spectrum should show a molecular ion peak corresponding to the
calculated molecular weight of Bisoprolol EP Impurity M (210.3 g/mol ).[1] Experimental
mass-to-charge ratios of 210.3 (M*) and 210.2 (M*) have been reported.[1]

3. Nuclear Magnetic Resonance (*H NMR) Spectroscopy
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o Objective: To elucidate the chemical structure of the impurity by analyzing the chemical shifts
and splitting patterns of its protons.

» Method: The purified sample is dissolved in a suitable deuterated solvent (e.g., CDCIs) and
analyzed using an NMR spectrometer. The resulting spectrum should be consistent with the
structure of 4-[(2-Isopropoxyethoxy)methyl]phenol.[1]

4. Infrared (IR) Spectroscopy
o Objective: To identify the functional groups present in the molecule.

e Method: The IR spectrum of the sample is recorded. The spectrum should show
characteristic absorption bands for the hydroxyl (-OH) group, ether (C-O-C) linkages, and the
aromatic ring.[1]
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Caption: Workflow for the synthesis and characterization of Bisoprolol EP Impurity M.
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Caption: Analytical techniques for the characterization of Bisoprolol EP Impurity M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Characterization of
Bisoprolol EP Impurity M]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023825#characterization-of-bisoprolol-ep-impurity-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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